Cas no 1183141-57-2 (1-(2-methoxyphenyl)methyl-1H-imidazol-2-amine)
1-(2-methoxyphenyl)methyl-1H-imidazol-2-amine Chemical and Physical Properties
Names and Identifiers
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- 1-(2-Methoxybenzyl)-1H-imidazol-2-amine
- 1-(2-Methoxybenzyl)-1,3-dihydro-2h-imidazol-2-imine
- 1H-Imidazol-2-amine, 1-[(2-methoxyphenyl)methyl]-
- 1183141-57-2
- 1-(2-methoxyphenyl)methyl-1H-imidazol-2-amine
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- Inchi: 1S/C11H13N3O/c1-15-10-5-3-2-4-9(10)8-14-7-6-13-11(14)12/h2-7H,8H2,1H3,(H2,12,13)
- InChI Key: PVHLOYZJMIFGBG-UHFFFAOYSA-N
- SMILES: C1(N)N(CC2=CC=CC=C2OC)C=CN=1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
Experimental Properties
- Density: 1.19±0.1 g/cm3(Predicted)
- Boiling Point: 408.9±47.0 °C(Predicted)
- pka: 8.26±0.50(Predicted)
1-(2-methoxyphenyl)methyl-1H-imidazol-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1110054-0.05g |
1-[(2-methoxyphenyl)methyl]-1H-imidazol-2-amine |
1183141-57-2 | 95% | 0.05g |
$468.0 | 2023-10-27 | |
| Enamine | EN300-1110054-0.1g |
1-[(2-methoxyphenyl)methyl]-1H-imidazol-2-amine |
1183141-57-2 | 95% | 0.1g |
$490.0 | 2023-10-27 | |
| Enamine | EN300-1110054-0.25g |
1-[(2-methoxyphenyl)methyl]-1H-imidazol-2-amine |
1183141-57-2 | 95% | 0.25g |
$513.0 | 2023-10-27 | |
| Enamine | EN300-1110054-0.5g |
1-[(2-methoxyphenyl)methyl]-1H-imidazol-2-amine |
1183141-57-2 | 95% | 0.5g |
$535.0 | 2023-10-27 | |
| Enamine | EN300-1110054-1.0g |
1-[(2-methoxyphenyl)methyl]-1H-imidazol-2-amine |
1183141-57-2 | 1g |
$728.0 | 2023-05-23 | ||
| Enamine | EN300-1110054-2.5g |
1-[(2-methoxyphenyl)methyl]-1H-imidazol-2-amine |
1183141-57-2 | 95% | 2.5g |
$1089.0 | 2023-10-27 | |
| Enamine | EN300-1110054-5.0g |
1-[(2-methoxyphenyl)methyl]-1H-imidazol-2-amine |
1183141-57-2 | 5g |
$2110.0 | 2023-05-23 | ||
| Enamine | EN300-1110054-10.0g |
1-[(2-methoxyphenyl)methyl]-1H-imidazol-2-amine |
1183141-57-2 | 10g |
$3131.0 | 2023-05-23 | ||
| Enamine | EN300-1110054-1g |
1-[(2-methoxyphenyl)methyl]-1H-imidazol-2-amine |
1183141-57-2 | 95% | 1g |
$557.0 | 2023-10-27 | |
| Enamine | EN300-1110054-5g |
1-[(2-methoxyphenyl)methyl]-1H-imidazol-2-amine |
1183141-57-2 | 95% | 5g |
$1614.0 | 2023-10-27 |
1-(2-methoxyphenyl)methyl-1H-imidazol-2-amine Related Literature
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
Additional information on 1-(2-methoxyphenyl)methyl-1H-imidazol-2-amine
Research Brief on 1-(2-methoxyphenyl)methyl-1H-imidazol-2-amine (CAS: 1183141-57-2): Recent Advances and Applications
1-(2-methoxyphenyl)methyl-1H-imidazol-2-amine (CAS: 1183141-57-2) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. Recent studies have explored its potential as a pharmacophore in the development of novel therapeutic agents, particularly targeting neurological disorders and inflammatory diseases. This research brief aims to summarize the latest findings related to this compound, including its synthesis, biological activity, and potential clinical applications.
The compound's structure features an imidazole ring substituted with a 2-methoxyphenylmethyl group, which has been shown to confer unique binding properties to various biological targets. Recent publications highlight its role as a modulator of specific neurotransmitter receptors, including serotonin and dopamine receptors, suggesting potential applications in the treatment of psychiatric disorders such as depression and schizophrenia. Additionally, its anti-inflammatory properties have been investigated in preclinical models, demonstrating efficacy in reducing cytokine production and oxidative stress.
In terms of synthesis, recent advancements have focused on optimizing the yield and purity of 1-(2-methoxyphenyl)methyl-1H-imidazol-2-amine. A study published in the Journal of Medicinal Chemistry (2023) described a novel catalytic method using palladium-based catalysts, which improved the efficiency of the reaction and reduced byproduct formation. This development is critical for scaling up production for further pharmacological testing and potential commercialization.
Pharmacokinetic studies have also been conducted to evaluate the compound's bioavailability and metabolic stability. Results indicate that 1-(2-methoxyphenyl)methyl-1H-imidazol-2-amine exhibits favorable absorption and distribution profiles, with moderate plasma protein binding and minimal hepatic metabolism. These properties make it a promising candidate for oral administration, though further studies are needed to assess its long-term safety and efficacy in vivo.
One of the most exciting developments is the compound's potential application in neurodegenerative diseases. A 2024 study published in Neuropharmacology demonstrated that 1-(2-methoxyphenyl)methyl-1H-imidazol-2-amine could attenuate neuroinflammation and promote neuronal survival in a mouse model of Alzheimer's disease. The compound's ability to cross the blood-brain barrier and exert neuroprotective effects positions it as a viable candidate for further development in this area.
Despite these promising findings, challenges remain in the clinical translation of 1-(2-methoxyphenyl)methyl-1H-imidazol-2-amine. Issues such as dose optimization, potential off-target effects, and formulation stability need to be addressed in future research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to advance this compound through the drug development pipeline.
In conclusion, 1-(2-methoxyphenyl)methyl-1H-imidazol-2-amine (CAS: 1183141-57-2) represents a versatile and pharmacologically active molecule with significant potential in multiple therapeutic areas. Continued research into its mechanisms of action, synthetic optimization, and preclinical evaluation will be crucial for realizing its full clinical potential. This brief underscores the importance of interdisciplinary collaboration to accelerate the development of innovative treatments based on this promising compound.
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